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Performance and Characteristics Comparison

The table below summarizes the key properties and performance metrics of Zhan Catalyst-1B relative to

common Grubbs and Hoveyda-Grubbs catalysts.

Grubbs 2nd
. Hoveyda-Grubbs 2nd
Feature Zhan Catalyst-1B Generation .
Generation Catalyst
Catalyst
Catalyst Type Modified Hoveyda- Ruthenium Ruthenium carbene
Grubbs catalyst (Ru- carbene complex (Ru-based) [2]
based) [1] [2] complex (Ru-
based) [2]

Key Structural Feature Electron-withdrawing
sulfonamide group on
benzylidene ligand [1]

N-Heterocyclic

Carbene (NHC)
and phosphine

ligands [2]

N-Heterocyclic Carbene
(NHC) and chelating
isopropoxybenzylidene

[2]
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Feature

Immobilization/Recycling

Typical Form

Ru Leaching (RCM in
cyclohexane)

TOF (RCM of DEDAM)

Selectivity

Zhan Catalyst-1B

Can be immobilized on

supports (e.g., MCM-41,
SBA-15); recyclable via
precipitation/filtration [1]

[3]

Green solid [1] [4]

Very low (0.04% of
catalyst Ru content) [3]

~2500 h~t [3]

Nearly 100% in tested
RCM and self-
metathesis reactions [3]

Grubbs 2nd
Generation
Catalyst

Typically used
asa
homogeneous
catalyst [2]

Pinkish-brown
solid [2]

Information not
available in
search results

Information not
available in
search results

High functional
group tolerance

(2]

Experimental Data and Methodologies

Hoveyda-Grubbs 2nd
Generation Catalyst

Can be immobilized,
though may require
functionalized supports

[3]

Green solid [2]

Information not available
in search results

Information not available
in search results

High functional group
tolerance [2]

The quantitative data in the table above is primarily derived from a study where Zhan Catalyst-1B was

immobilized on mesoporous molecular sieves. Here are the key experimental protocols and findings [3]:

¢ Immobilization Procedure: The heterogeneous catalysts 3IMCM-41 and 3/SBA-15 were prepared
by mixing a toluene solution of Zhan Catalyst-1B with the dried mesoporous sieves for 30 minutes at
room temperature. This process transferred over 94% of the Ru complex from the solution onto the
solid support [3].

¢ Activity in Ring-Closing Metathesis (RCM): The catalytic activity was tested in the RCM of diethyl
diallylmalonate (DEDAM). With a substrate/Ru molar ratio of 600 and a substrate concentration of 0.2
mmol/mL at 30°C, the immobilized catalyst achieved a turnover frequency (TOF) of approximately
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2500 h~* in various solvents (dichloromethane, benzene, cyclohexane). The reaction was highly
selective, with no side products detected by gas chromatography (GC) [3].
¢ Ru Leaching Tests: The leaching of ruthenium into the reaction products was found to be highly
dependent on the solvent and substrate.
o Inthe RCM of 1,7-octadiene in cyclohexane, Ru leaching was only 0.04% of the initial Ru
content in the catalyst. This corresponds to a maximal Ru contamination in the product of about
0.6 ppm [3].
o In contrast, for the RCM of DEDAM, leaching was higher, at 14% in dichloromethane (100 ppm
Ru in product) and 9% in cyclohexane (66 ppm Ru in product) [3].

The following diagram illustrates the experimental workflow for testing the immobilized Zhan catalyst-1B,

from preparation to recycling.

Experimental Workflow

Immobilized Zhan Catalyst-1B Testing

Catalyst Immobilization
(Mix Zhan-1B toluene solution
with MCM-41/SBA-15)

Reaction Setup
(RCM of substrate,
30°C, various solvents)

J
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Decision-Making Guide for Catalyst Selection

To help you decide which catalyst might be more suitable for your research, consider the following practical

aspects.

Consider Zhan Catalyst-1B

(Can be recovered via filtration
and reused)

Evaluate Grubbs 2nd Gen
Is catalyst recyclability Is very high initial activity Yes (Known for high activity,
S a key requirement? the primary goal? well-established)
No
Is low metal contamination
. - »
creditaie s S (Especially immobilized version
for very low leaching)

Catalyst Selection Guide —» Consider Zhan Catalyst-1B

Click to download full resolution via product page

¢ Advantages of Zhan Catalyst-1B: The most significant demonstrated advantages are its potential
for very low Ru leaching and ease of recycling when used in an immobilized form, which is crucial
for producing high-purity products in pharmaceutical applications [3]. Its electron-withdrawing group
can modulate the initiation rate, which may be beneficial for specific substrates [1] [2].

¢ Advantages of Grubbs 2nd Generation Catalyst: This catalyst is a workhorse in organic synthesis
due to its high activity, exceptional functional group tolerance, and proven track record across
a wide range of metathesis reactions [2]. It is often the first choice for standard, non-heterogeneous
applications.

Important Considerations and Data Gaps

Please note that the available information has certain limitations:
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¢ Lack of Direct Comparisons: The most detailed performance data for Zhan Catalyst-1B comes
from studies of its immobilized form [3]. Direct, side-by-side comparisons with Grubbs catalysts in a
homogeneous solution for a wide range of reactions are not available in the search results | obtained.

¢ Mechanistic Insight: The improved performance of Zhan catalysts is attributed to the electron-
withdrawing sulfonamide group on the benzylidene ligand, which affects the initiation kinetics of the
catalyst [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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